Cas no 1333976-43-4 (6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide
• CAS No: 1333976-43-4
• MF: C₁₆H₁₇FN₂O₂
• MW: 288.316787481308
• CID: 6268014
• PubChem ID: 53612193
• Update Time: 2025-06-25

6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033161672
• 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide
• Z1203113016
• 1333976-43-4
• EN300-26588340

• Inchi： 1S/C16H17FN2O2/c1-11-3-5-14(21-2)12(9-11)7-8-18-16(20)13-4-6-15(17)19-10-13/h3-6,9-10H,7-8H2,1-2H3,(H,18,20)
• InChI Key： FTFZOMFRARGTSX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NCCC1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 288.12740595g/mol
• Monoisotopic Mass: 288.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Additional information on 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide

Introduction to 6-Fluoro-N-[2-(2-Methoxy-5-Methylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 1333976-43-4)

6-Fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide, with the CAS number 1333976-43-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including a fluorinated pyridine ring and a substituted phenyl ethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide is composed of a pyridine ring with a fluorine atom at the 6-position, a carboxamide group at the 3-position, and a substituted phenyl ethyl group attached to the nitrogen atom of the carboxamide. The presence of the fluorine atom and the methoxy and methyl substituents on the phenyl ring play crucial roles in modulating its pharmacological properties, such as solubility, metabolic stability, and binding affinity to target proteins.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 6-Fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide has been identified as a promising lead compound in this context. Research studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a valuable candidate for further drug development.

One of the key areas where 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide has shown potential is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of certain enzymes involved in neurotransmitter metabolism, which may help in alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier efficiently makes it an attractive candidate for central nervous system (CNS) disorders.

Beyond neurodegenerative diseases, 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 6-fluoro-N-[2-(2-methoxy-5-methylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 1333976-43-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammatory disorders, and other medical conditions. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing medical science.